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Introduction

Pinacol (IUPAC name: 2,3-dimethylbutane-2,3-diol) is a vicinal diol that holds a significant
place in organic chemistry. Its unique structure, a butane backbone with hydroxyl groups on
adjacent, fully substituted carbon atoms, gives rise to its characteristic physical properties and
chemical reactivity. This guide provides a comprehensive overview of the core physical and
chemical properties of pinacol, detailed experimental protocols for its key reactions, and
visualizations of important chemical processes.

Physical and Chemical Properties of Pinacol

Pinacol is a white, crystalline solid at room temperature.[1] It is moderately soluble in water
and readily soluble in organic solvents such as ethanol and ether.[1] The physical and chemical
properties of pinacol are summarized in the tables below.

Physical Properties
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Property Value Reference(s)

Molecular Formula CeH1402 [2]

Molar Mass 118.17 g/mol [2]

Appearance White crystalline solid [2]

Melting Point 40-43 °C [2][3]

Boiling Point 171-173 °C [2]

Density 0.967 g/cm?3 [2]

N Soluble in hot water, alcohol,

Solubility ) [3]

and diethyl ether.[3]
Chemical Properties

Property Description Reference(s)
A vicinal diol with two tertiary

Structure

alcohol groups.

Key Reactions

Undergoes the pinacol
rearrangement, oxidation, and

esterification.

[4]115]

Stability

Stable under normal

conditions.[6]

[6]

Incompatibilities

Incompatible with strong
oxidizing agents, strong bases,

and strong acids.[3][6]

[3]L6]

Spectroscopic Data

The structural features of pinacol can be confirmed using various spectroscopic technigues.
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Technique Key Features

A single peak for the twelve equivalent methyl

1H NMR
protons and a peak for the two hydroxyl protons.
Two distinct signals corresponding to the methyl
13C NMR carbons and the quaternary carbons bearing the

hydroxyl groups.

A broad absorption band in the region of 3200-
R Spect 3600 cm™1 characteristic of the O-H stretching
ectrosco
P Py of the hydroxyl groups, and C-H stretching

absorptions.

The mass spectrum shows fragmentation

Mass Spectrometry
patterns consistent with the structure of pinacol.

Key Chemical Reactions and Experimental
Protocols

Pinacol is a versatile molecule that participates in several important organic reactions. The
following sections detail the mechanisms and provide experimental protocols for its most
significant transformations.

The Pinacol Rearrangement

The most notable reaction of pinacol is the acid-catalyzed rearrangement to form pinacolone
(3,3-dimethyl-2-butanone). This reaction is a classic example of a 1,2-alkyl shift and is of great
synthetic utility for the preparation of ketones.[4][7]

The reaction proceeds through a four-step mechanism:

» Protonation of a hydroxyl group: The reaction is initiated by the protonation of one of the
hydroxyl groups by an acid catalyst.[4][7]

» Loss of water to form a carbocation: The protonated hydroxyl group departs as a water
molecule, generating a stable tertiary carbocation.[4][7]
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» 1,2-Methyl shift: A methyl group from the adjacent carbon migrates to the positively charged
carbon. This is the key rearrangement step.[4]

o Deprotonation: A proton is removed from the remaining hydroxyl group to yield the final
product, pinacolone.[4]

Step 4: Deprotonation
Step 3: 1,2-Methy! Shift
Step 2: Loss of Water

Step 1: Protonation

T I
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Pinacol

Protonated Pinacol

:

Tertiary Carbocation

Rearrang{nem

Rearranged Carbocation %Hb Pinacolone

Click to download full resolution via product page

Caption: Mechanism of the Pinacol Rearrangement.

This protocol is adapted from established procedures.

Materials:
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Pinacol hydrate (1.0 kg)

6 N Sulfuric acid (750 g)

Concentrated sulfuric acid (60 cc)

Calcium chloride, anhydrous

Equipment:

2-L round-bottomed flask

Dropping funnel

Condenser for distillation

Receiving flask

Separatory funnel

Distillation apparatus

Procedure:

In a 2-L round-bottomed flask, place 750 g of 6 N sulfuric acid and 250 g of pinacol hydrate.

« Distill the mixture until the volume of the upper layer in the distillate no longer increases
(approximately 15-20 minutes).

o Separate the pinacolone layer from the aqueous layer in the distillate. Return the aqueous
layer to the reaction flask.

e Add 60 cc of concentrated sulfuric acid to the aqueous layer in the flask, followed by another
250 g portion of pinacol hydrate.

* Repeat the distillation.

» Repeat this process two more times until a total of 1 kg of pinacol hydrate has been used.
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Combine all the collected pinacolone fractions.

Dry the combined pinacolone over anhydrous calcium chloride.

Filter the dried pinacolone.

Fractionally distill the filtered liquid. The main fraction of pinacolone boils at 103-107 °C.

Oxidation of Pinacol

Vicinal diols like pinacol can be cleaved oxidatively at the carbon-carbon bond between the
hydroxyl groups. A common reagent for this transformation is periodic acid (HIO4). The reaction
proceeds through a cyclic periodate ester intermediate.[5]

o Formation of a cyclic periodate ester: Pinacol reacts with periodic acid to form a cyclic
intermediate.

» Cleavage of the C-C bond: The cyclic ester decomposes, breaking the carbon-carbon bond
and forming two molecules of acetone.
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Caption: Oxidative Cleavage of Pinacol with Periodic Acid.

Materials:

Pinacol

Periodic acid (HIOa4)

Dichloromethane

Sodium bicarbonate solution

Anhydrous magnesium sulfate
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Equipment:

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

e Dissolve pinacol in dichloromethane in a round-bottom flask.

e Cool the solution in an ice bath.

e Slowly add a solution of periodic acid in water to the stirred pinacol solution.
¢ Allow the reaction to stir at room temperature for 1-2 hours.

» Monitor the reaction by thin-layer chromatography (TLC).

e Once the reaction is complete, quench the reaction by adding a saturated solution of sodium
bicarbonate.

o Transfer the mixture to a separatory funnel and separate the layers.
» Extract the aqueous layer with dichloromethane.

o Combine the organic layers and wash with brine.

e Dry the organic layer over anhydrous magnesium sulfate.

 Filter and concentrate the solution under reduced pressure to obtain acetone.

Esterification of Pinacol

The hydroxyl groups of pinacol can be esterified with carboxylic acids or their derivatives, such
as acid anhydrides or acid chlorides, typically in the presence of an acid catalyst or a base.
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Start: Combine Reactants

;

Pinacol + Acetic Anhydride
+ Pyridine (catalyst)

y

Heat the reaction mixture

l

Work-up:
1. Cool the mixture
2. Add water
3. Extract with ether

l

Purification:
1. Wash with HCI, NaHCOs, brine
2. Dry over MgSOa
3. Evaporate solvent

y

Final Product:
Pinacol Diacetate

Click to download full resolution via product page

Caption: Experimental Workflow for Pinacol Esterification.

Materials:

¢ Pinacol

e Acetic anhydride
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e Pyridine

o Diethyl ether

o Hydrochloric acid (dilute)

e Sodium bicarbonate solution (saturated)
 Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate
Equipment:

e Round-bottom flask with reflux condenser
e Heating mantle

e Magnetic stirrer

o Separatory funnel

» Rotary evaporator

Procedure:

¢ In a round-bottom flask, combine pinacol, acetic anhydride, and a catalytic amount of
pyridine.

e Heat the mixture to reflux for 2-3 hours.

 Allow the reaction mixture to cool to room temperature.

» Slowly add water to quench the excess acetic anhydride.

o Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

e Wash the organic layer sequentially with dilute hydrochloric acid, saturated sodium
bicarbonate solution, and brine.
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» Dry the organic layer over anhydrous magnesium sulfate.

 Filter the solution and remove the solvent under reduced pressure to yield pinacol diacetate.

Safety and Handling

Pinacol is a flammable solid and should be handled with appropriate safety precautions.[4]

e Handling: Wear protective gloves, clothing, and eye protection. Avoid breathing dust. Use in
a well-ventilated area. Keep away from heat, sparks, and open flames.[4]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

o First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water. If
inhaled, move to fresh air. If ingested, seek medical attention.

Conclusion

Pinacol is a fundamentally important molecule in organic chemistry with well-defined physical
properties and a rich chemical reactivity. Its signature reaction, the pinacol rearrangement,
continues to be a cornerstone of synthetic organic chemistry. Understanding the properties and
reactions of pinacol is crucial for researchers and scientists in the field of drug development
and other areas of chemical synthesis. The detailed protocols provided in this guide offer a
practical resource for the laboratory preparation and transformation of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b044631#physical-and-chemical-properties-of-pinacol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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